6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3-chlorobenzoate

• IUPAC Name: [6-[(1-methylimidazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 3-chlorobenzoate
• InChI: InChI=1S/C17H13ClN2O4S/c1-20-6-5-19-17(20)25-10-13-8-14(21)15(9-23-13)24-16(22)11-3-2-4-12(18)7-11/h2-9H,10H2,1H3
• InChI Key: YLNLIYNNCFDQGY-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1SCC2=CC(=O)C(=CO2)OC(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C17H13ClN2O4S
• Molecular Weight: 376.8 g/mol

Description

6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3-chlorobenzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is widely used in the synthesis of several other compounds, and its mechanism of action has been studied extensively to understand its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3-chlorobenzoate involves the inhibition of certain enzymes in the body. This compound has been shown to inhibit the activity of enzymes such as acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. These enzymes are involved in several physiological processes in the body, and their inhibition can lead to various biochemical and physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively. This compound has been shown to have potential applications in the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and depression. It has also been shown to have potential applications in the field of agriculture as an insecticide and herbicide.

Advantages and Limitations for Lab Experiments

The advantages of using 6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3-chlorobenzoate in lab experiments include its high purity, stability, and ease of synthesis. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the use of 6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3-chlorobenzoate in scientific research. One potential direction is the synthesis of new compounds using this compound as a starting material. Another potential direction is the study of the compound's potential applications in other areas such as materials science and energy storage. Additionally, further research is needed to understand the compound's mechanism of action and its potential applications in the treatment of various diseases.
In conclusion, the this compound compound has gained significant attention in the scientific community due to its potential applications in various research fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various applications.

Synthesis Methods

The synthesis of 6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3-chlorobenzoate involves the reaction of 3-chlorobenzoic acid with 2-(chloromethyl)-1-methylimidazole, followed by the addition of 3,4-dihydro-4-oxo-6-((1-methyl-1H-imidazol-2-yl)thio)-2H-pyran-5-yl acetate. The reaction is carried out in the presence of a base and a solvent, and the resulting compound is purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

The 6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3-chlorobenzoate compound has been used extensively in scientific research due to its potential applications in various fields. This compound is widely used in the synthesis of several other compounds, including pyranopyrazoles, pyranopyrimidines, and pyranotriazoles. These compounds have been studied for their potential applications in various areas such as drug discovery, agrochemicals, and materials science.